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Compound Name: 3-bromo-N,N-diphenylbenzamide
Cat. No.: B6093050
Get Quote

The benzamide moiety is a recurring and highly valued structural motif in drug discovery, found
in a wide array of therapeutic agents with diverse biological activities, including anticancer,
antimicrobial, and anti-inflammatory properties.[1] The amide bond provides a rigid, planar unit
that can participate in hydrogen bonding, while the attached aromatic rings offer a platform for
a multitude of substitutions to fine-tune steric and electronic properties.

The strategic placement of a halogen, such as bromine, onto the benzoyl ring is a common
tactic in medicinal chemistry. Halogenation can enhance membrane permeability, increase
metabolic stability by blocking sites of oxidation, and introduce new binding interactions, such
as halogen bonding, with protein targets. 3-bromo-N,N-diphenylbenzamide incorporates
these features: a brominated phenyl ring, a stable tertiary amide linkage, and two N-phenyl
groups which add significant steric bulk and lipophilicity, making it a compelling candidate for
further investigation in drug design and synthesis.

Molecular Structure and Physicochemical
Properties
Structural Identification
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The unambiguous identification of 3-bromo-N,N-diphenylbenzamide is based on its unique
combination of a 3-bromobenzoyl core and two phenyl groups attached to the amide nitrogen.
Key identifiers are summarized below.
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Molecular Geometry and Conformation

The structure of 3-bromo-N,N-diphenylbenzamide is defined by three key components: the 3-
bromophenyl ring, the central tertiary amide group, and the two N-phenyl substituents.

Caption: 2D structure of 3-bromo-N,N-diphenylbenzamide.

Due to the sp? hybridization of the nitrogen atom, the central N-C=0 plane is expected to be
largely planar. However, significant steric hindrance between the three phenyl rings forces
them to adopt a twisted, non-coplanar orientation. This propeller-like conformation is a key
structural feature. In a related crystal structure, 4-bromo-N-phenylbenzamide, the dihedral
angle between the two phenyl rings is a significant 58.63°.[3] A similar or even more
pronounced twist is expected for the N,N-diphenyl derivative.

Physicochemical Properties

Experimental data for this specific molecule is scarce. The following properties are estimated
based on its structure and data from related compounds.
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Synthesis and Purification

Causality Behind Experimental Choices: The most reliable and direct method for synthesizing
tertiary amides like 3-bromo-N,N-diphenylbenzamide is the acylation of a secondary amine
with an activated carboxylic acid derivative, typically an acyl chloride. This method is high-
yielding, proceeds under mild conditions, and utilizes readily available starting materials. The
workup is designed to remove the HCI byproduct and any unreacted starting materials, while
purification by recrystallization is chosen for its efficiency in yielding high-purity crystalline
solids.

Proposed Synthetic Protocol: Acylation of
Diphenylamine

This protocol describes the synthesis via the reaction of 3-bromobenzoyl chloride with
diphenylamine in the presence of a base to neutralize the HCI byproduct.

Materials:

o 3-Bromobenzoyl chloride

e Diphenylamine

» Triethylamine (EtsN) or Pyridine (Base)

o Tetrahydrofuran (THF) or Dichloromethane (DCM) (Anhydrous Solvent)
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1 M Hydrochloric Acid (HCI)

Saturated Sodium Bicarbonate (NaHCOs) solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

Ethanol or Ethyl Acetate/Hexane mixture (for recrystallization)
Step-by-Step Methodology:

e Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add
diphenylamine (1.0 eq) and anhydrous THF (or DCM) to dissolve. Add triethylamine (1.2 eq)
as an acid scavenger.

e Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of 3-bromobenzoyl
chloride (1.05 eq) in anhydrous THF dropwise over 15-20 minutes. The formation of a white
precipitate (triethylammonium chloride) is typically observed.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at
room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) until the diphenylamine starting material is consumed.

o Aqueous Workup: Quench the reaction by adding water. Transfer the mixture to a separatory
funnel and dilute with ethyl acetate.

e Washing: Wash the organic layer sequentially with 1 M HCI (to remove excess base),
saturated NaHCOs solution (to remove any remaining acid), and finally with brine.

e Drying and Concentration: Dry the isolated organic layer over anhydrous MgSOQa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude product.

 Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.qg.,
hot ethanol or an ethyl acetate/hexane mixture) to yield pure 3-bromo-N,N-
diphenylbenzamide.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b6093050?utm_src=pdf-body
https://www.benchchem.com/product/b6093050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6093050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis and purification of 3-bromo-N,N-diphenylbenzamide.

Structural Elucidation and Characterization

A combination of spectroscopic techniques is essential for the unambiguous confirmation of the
molecular structure. Each method provides complementary information, creating a self-
validating dataset.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The spectrum is expected to show complex multiplets in the aromatic region
(~7.0-8.0 ppm). The protons on the 3-bromophenyl ring will exhibit distinct splitting
patterns influenced by the meta-bromo substituent, differentiating them from the signals of
the two equivalent N-phenyl rings.

o 13C NMR: The spectrum should reveal 11 distinct signals for the aromatic carbons (due to
symmetry in the N-phenyl groups) and one signal for the carbonyl carbon (C=0)
downfield, typically around 165-170 ppm. The carbon atom bonded to bromine will show a
characteristic signal in the 120-130 ppm range.

e Mass Spectrometry (MS):
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o Molecular lon Peak: Electrospray ionization (ESI) or another soft ionization technique will
show the molecular ion [M+H]* or [M+Na]*. The key diagnostic feature is the isotopic
pattern for bromine: two peaks of nearly equal intensity separated by 2 m/z units (for the
79Br and 81Br isotopes), confirming the presence of a single bromine atom. The parent
N,N-diphenylbenzamide shows a top peak at m/z 105, corresponding to the benzoyl
cation.[2] A similar fragmentation pattern is likely.

« Infrared (IR) Spectroscopy:

o This technique is used to confirm the presence of key functional groups. A strong, sharp
absorption band between 1650-1680 cm~1 is characteristic of the C=0 stretch (Amide |
band) of a tertiary amide. Additional bands corresponding to C-N stretching and aromatic
C-H and C=C bonds will also be present.

Safety and Handling

While specific toxicity data for 3-bromo-N,N-diphenylbenzamide is not available, precautions
should be based on structurally similar compounds. The parent compound, N,N-
diphenylbenzamide, is classified with warnings for potentially causing allergic skin reactions
and being toxic to aquatic life.[2]

e GHS Hazard Statements (Predicted):

(¢]

H317: May cause an allergic skin reaction.[2]

H315: Causes skin irritation.

[¢]

[¢]

H319: Causes serious eye irritation.[5]

o

H411: Toxic to aquatic life with long-lasting effects.[2]
e Handling Precautions:

o Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[6]

o Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety glasses
with side-shields, and a lab coat.
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o Practices: Avoid breathing dust.[6] Wash hands thoroughly after handling. Avoid contact
with skin, eyes, and clothing.[6]

o Storage:

o Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[6]

Potential Applications and Future Directions

Given the established biological activities of brominated benzamides, 3-bromo-N,N-
diphenylbenzamide represents a valuable scaffold for drug discovery. For instance, various 4-
bromo-benzamide derivatives have been designed and synthesized as potent inhibitors of
Fibroblast Growth Factor Receptor-1 (FGFR1), a target in non-small cell lung cancer.[7] The 3-
bromo isomer could exhibit different selectivity or potency profiles.

Future research should focus on:

 Biological Screening: Evaluating the compound's activity in relevant assays, such as kinase
inhibition panels or ion channel screens.

e Analogue Synthesis: Using the bromo-substituent as a handle for further functionalization via
cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to rapidly generate a library of
derivatives for structure-activity relationship (SAR) studies.

o Co-crystallization Studies: Obtaining crystal structures of the compound with protein targets
to understand its binding mode and guide further optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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